Cas no 1355180-84-5 (Tert-butyl (4-oxo-4-(thiophen-3-yl)butyl)carbamate)

• Product Name: Tert-butyl (4-oxo-4-(thiophen-3-yl)butyl)carbamate
• CAS No: 1355180-84-5
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 6243867
• PubChem ID: 102544368
• Update Time: 2025-10-19

Tert-butyl (4-oxo-4-(thiophen-3-yl)butyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-oxo-4-(thiophen-3-yl)butyl]carbamate
• (4-Oxo-4-thiophen-3-yl-butyl)-carbamic acid tert-butyl ester
• Tert-butyl (4-oxo-4-(thiophen-3-yl)butyl)carbamate
• 1355180-84-5
• EN300-796050
• CS-0273230

• Inchi： 1S/C13H19NO3S/c1-13(2,3)17-12(16)14-7-4-5-11(15)10-6-8-18-9-10/h6,8-9H,4-5,7H2,1-3H3,(H,14,16)
• InChI Key： VKEUYBZXTIOBIT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CCCNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 269.10856464g/mol
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6Ų

Additional information on Tert-butyl (4-oxo-4-(thiophen-3-yl)butyl)carbamate

Introduction to Tert-butyl (4-oxo-4-(thiophen-3-yl)butyl)carbamate (CAS No. 1355180-84-5)

Tert-butyl (4-oxo-4-(thiophen-3-yl)butyl)carbamate, with the CAS number 1355180-84-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif, has been explored for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and agrochemicals. The presence of a carbamate group and a thiophene ring in its molecular structure imparts distinct chemical properties that make it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of Tert-butyl (4-oxo-4-(thiophen-3-yl)butyl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 4-oxobutyl chain. This chain is itself connected to a thiophene ring at the 3-position, creating a complex and multifaceted molecular architecture. Such structural features are not only intriguing from a purely chemical perspective but also hold promise for biological activity. The thiophene ring, in particular, is known for its role in various bioactive molecules, often contributing to their pharmacological properties.

In recent years, there has been growing interest in the synthesis and characterization of heterocyclic compounds like those derived from thiophene. These compounds are widely studied due to their diverse biological activities, which include antimicrobial, anti-inflammatory, and anticancer properties. The carbamate group in Tert-butyl (4-oxo-4-(thiophen-3-yl)butyl)carbamate adds another layer of functionality, potentially influencing both the reactivity and the biological interactions of the molecule. This combination of structural elements makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, such intermediates are often used to construct lead compounds that can be optimized through medicinal chemistry approaches. The presence of the 4-oxo group in the butyl chain introduces electrophilic centers that can participate in various chemical reactions, such as nucleophilic additions or condensations, facilitating further derivatization.

Recent studies have begun to explore the synthetic pathways leading to Tert-butyl (4-oxo-4-(thiophen-3-yl)butyl)carbamate. Researchers have focused on developing efficient methods to introduce the thiophene ring and the carbamate group while maintaining high yields and purity. These efforts are crucial for ensuring that subsequent biological evaluations are performed on well-characterized samples. Advances in synthetic techniques have enabled the preparation of increasingly complex molecules like this one, opening up new avenues for exploration.

The biological activity of Tert-butyl (4-oxo-4-(thiophen-3-yl)butyl)carbamate has been preliminarily investigated in several contexts. Initial studies suggest that it may exhibit properties relevant to neurological disorders and metabolic diseases. The thiophene ring is known to interact with certain biological targets, while the carbamate group can influence metabolic stability and bioavailability. These factors make it an interesting candidate for further pharmacological evaluation.

In addition to its potential therapeutic applications, this compound has also been explored for its agrochemical properties. Heterocyclic compounds are frequently used in pesticides and herbicides due to their ability to interact with biological systems at low concentrations. The unique structure of Tert-butyl (4-oxo-4-(thiophen-3-yl)butyl)carbamate may confer properties that make it effective against certain pests or weeds while minimizing environmental impact.

The synthesis and application of such specialized compounds highlight the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Each discipline contributes unique insights that can drive innovation in drug discovery and material science. As research continues, it is likely that new applications for Tert-butyl (4-oxo-4-(thiophen-3-yibutyl)carbamate will emerge, further solidifying its role as a valuable chemical entity.

The future directions for research on this compound are multifaceted. On one hand, there is a need for more detailed structural elucidation and spectroscopic characterization to fully understand its conformational behavior and interactions with biological targets. On the other hand, computational studies can help predict potential activities and guide synthetic modifications toward desired properties.

In conclusion, Tert-butyl (4-oxo-4-(thiophen-3-yibutyl)carbamate (CAS No. 1355180_84_5) represents an intriguing compound with significant potential in both pharmaceuticals and agrochemicals. Its unique structural features and preliminary biological activities make it a compelling subject for further study. As synthetic methodologies continue to evolve, it is expected that more complex derivatives will be synthesized and evaluated, leading to new insights into its applications.